Cas no 2097920-99-3 (1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea)

• Product Name: 1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea
• CAS No: 2097920-99-3
• MF: C₁₇H₂₀ClN₅O
• MW: 345.826601982117
• CID: 5469092
• Update Time: 2025-08-05

1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea
• 1-[(4-chlorophenyl)methyl]-3-[(1-pyrimidin-2-ylpyrrolidin-2-yl)methyl]urea
• 1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea

• Inchi： 1S/C17H20ClN5O/c18-14-6-4-13(5-7-14)11-21-17(24)22-12-15-3-1-10-23(15)16-19-8-2-9-20-16/h2,4-9,15H,1,3,10-12H2,(H2,21,22,24)
• InChI Key： BDCRUCHTVJHVPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1CCCN1C1N=CC=CN=1)=O

Computed Properties

• Exact Mass: 345.1356380 g/mol
• Monoisotopic Mass: 345.1356380 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.2
• Molecular Weight: 345.8

Additional information on 1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea

1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea: A Comprehensive Overview

The compound 1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea (CAS No. 2097920-99-3) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Urea derivatives have long been recognized for their versatility in drug design, and this compound is no exception. The molecule incorporates a 4-chlorophenyl group, which is known to enhance pharmacokinetic properties such as absorption and bioavailability. Additionally, the presence of a pyrimidine ring within the structure introduces potential for hydrogen bonding and π-interactions, which are crucial for molecular recognition in biological systems.

Recent studies have focused on the biological evaluation of this compound, particularly its anti-inflammatory and antiproliferative effects. Researchers have employed advanced techniques such as molecular docking simulations and enzyme inhibition assays to elucidate its mechanism of action. These studies suggest that the compound may target key enzymes involved in inflammatory pathways, offering a novel approach to treating chronic inflammatory diseases.

The synthesis of 1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea involves a multi-step process that combines traditional organic synthesis methods with modern catalytic techniques. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production and preclinical testing.

In terms of therapeutic applications, this compound has shown promise in oncology research. Preclinical data indicate that it may inhibit the growth of various cancer cell lines by modulating key signaling pathways such as the MAPK/ERK pathway. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in the treatment of central nervous system disorders.

Another area of interest is the drug delivery potential of this compound. Its structural flexibility allows for the incorporation into nanodelivery systems, enhancing its efficacy while reducing systemic toxicity. This aspect is currently being explored in collaborative research projects involving pharmaceutical companies and academic institutions.

Despite its promising profile, further research is required to fully understand the toxicological effects and long-term safety profile of this compound. Regulatory agencies emphasize the importance of comprehensive safety assessments before any compound can be considered for clinical trials.

In conclusion, 1-[(4-Chlorophenyl)methyl]-3-{[1-(pyrimidin-2-yl)pyrrolidin-2-yl]methyl}urea (CAS No. 2097920-99